Cas no 2137838-23-2 (4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one)

• Product Name: 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one
• CAS No: 2137838-23-2
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 6275651
• PubChem ID: 165482189
• Update Time: 2025-06-25

4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one
• 2137838-23-2
• 4-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}morpholin-3-one
• EN300-1086111

• Inchi： 1S/C14H17NO3/c1-11(2)9-18-13-5-3-4-12(8-13)15-6-7-17-10-14(15)16/h3-5,8H,1,6-7,9-10H2,2H3
• InChI Key： NVTGWLAFMPWJPU-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC=C(C=2)OCC(=C)C)CC1)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one

Professional Introduction to Compound with CAS No. 2137838-23-2 and Product Name: 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one

The compound in question, identified by the CAS number 2137838-23-2, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one, provides a detailed insight into its chemical composition, highlighting its morpholine core and the presence of an aromatic ring substituted with an isobutyl group. This compound represents a fascinating example of how structural modifications can influence biological activity, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to design molecules that exhibit high selectivity and efficacy. The 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one structure combines elements that are known to interact favorably with biological targets. The morpholine ring, for instance, is a common pharmacophore found in many drugs due to its ability to form hydrogen bonds and stabilize charged intermediates. This feature makes it particularly useful in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The aromatic component of the molecule, specifically the phenyl ring substituted with an isobutyl ether group, adds another layer of complexity. This substitution pattern is often employed to enhance solubility and improve pharmacokinetic properties. The isobutyl group, in particular, can influence the compound's metabolic stability and distribution within the body. These characteristics are crucial for optimizing drug delivery and ensuring that the therapeutic effect is sustained over time.

Recent studies have demonstrated that derivatives of morpholine have shown promise in inhibiting specific enzymes involved in disease pathways. For example, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the potential of morpholine-based compounds as inhibitors of Janus kinases (JAKs), which play a key role in signaling pathways associated with autoimmune disorders like rheumatoid arthritis. The 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one molecule, with its unique structural features, could potentially be developed into a JAK inhibitor or a related therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure compounds, which are essential for pharmaceutical applications where stereochemistry can significantly impact biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one and its potential targets. Techniques such as docking simulations and quantum mechanical calculations help predict binding affinities and identify key residues involved in drug-receptor interactions. These insights are invaluable for designing next-generation analogs with improved properties.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit interesting biological activities. In vitro assays have shown potential effects on enzymes such as tyrosine kinases and phosphodiesterases, which are implicated in various disease states. Further preclinical studies are needed to validate these findings and explore possible therapeutic applications.

The regulatory landscape for new drug candidates requires rigorous evaluation to ensure safety and efficacy before they can reach clinical use. Regulatory agencies such as the FDA and EMA have stringent guidelines for assessing novel compounds, including comprehensive toxicological studies and pharmacokinetic evaluations. The development of 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one will need to adhere to these standards to progress through clinical trials.

In conclusion, the compound with CAS number 2137838-23-2 and its product name 4-{3-(2-methylprop-2-en-1-yl)oxyphenyl}morpholin-3-one represents a promising lead in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity and pharmacokinetic properties. With ongoing research efforts aimed at elucidating its full therapeutic potential, this molecule could contribute significantly to the development of new treatments for various diseases.